Cas no 944937-79-5 (1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile)

• Product Name: 1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile
• CAS No: 944937-79-5
• MF: C₈H₅N₃
• MW: 143.145400762558
• MDL: MFCD09763664
• CID: 827462
• PubChem ID: 329771597
• Update Time: 2025-11-01

1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile
• 1H-Pyrrolo[3,2-b]pyr
• 6-Cya-4-azaindole
• 6-Cyano-4-azaindole
• PubChem16575
• BCP23738
• FCH870365
• PB34410
• VP11101
• TRA0028840
• OR450014
• AB0032291
• AX8058991
• X5585
• ST24038306
• 6-CYANO-1H-PYRROLO[3,2-B]PYRIDINE
• A844986
• 1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile, AldrichCPR
• MFCD09763664
• DB-029395
• SCHEMBL1492236
• DTXSID40640146
• 944937-79-5
• AS-64434
• J-518670
• CS-W018255
• SY034681
• AKOS006327358

• MDL： MFCD09763664
• Inchi： 1S/C8H5N3/c9-4-6-3-8-7(11-5-6)1-2-10-8/h1-3,5,10H
• InChI Key： KKJCNVUFINZIBG-UHFFFAOYSA-N
• SMILES： N#CC1C=C2C(C=CN2)=NC=1

Computed Properties

• Exact Mass: 143.04800
• Monoisotopic Mass: 143.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5
• XLogP3: 0.8

Experimental Properties

• Density: 1.33
• Boiling Point: 373 ºC
• Flash Point: 127 ºC
• PSA: 52.47000
• LogP: 1.43458

1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile

1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile: A Comprehensive Overview

The compound with CAS No. 944937-79-5, known as 1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are fused bicyclic systems consisting of a pyrrole and a pyridine ring. The presence of the cyano group at the 6-position further enhances its chemical reactivity and biological activity.

1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile has been extensively studied for its potential applications in drug discovery. Recent research has highlighted its role as a building block in the synthesis of various bioactive molecules. For instance, studies have demonstrated its ability to act as a ligand in metal-mediated catalysis, facilitating the construction of complex molecular architectures. This makes it a valuable precursor in the development of novel therapeutic agents.

The synthesis of 1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile involves a multi-step process that typically begins with the preparation of the corresponding pyrrolopyridine skeleton. One of the most efficient methods reported in recent literature involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. The incorporation of the cyano group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed.

In terms of biological activity, 1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile has shown promising results in preliminary assays targeting various disease states. For example, studies have indicated its potential as an anti-inflammatory agent by modulating key inflammatory pathways. Additionally, its ability to inhibit certain enzymes associated with neurodegenerative diseases has positioned it as a candidate for further exploration in this therapeutic area.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the molecular properties of 1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile. Quantum mechanical calculations have revealed insights into its electronic structure and reactivity patterns, providing valuable information for rational drug design. These findings underscore the importance of this compound as a versatile scaffold for medicinal chemistry applications.

Furthermore, 1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile has been utilized in materials science research due to its unique electronic properties. Its application in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices, has been explored in several recent studies. The compound's ability to undergo π-conjugation and its stability under various conditions make it an attractive candidate for these applications.

In conclusion, 1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile (CAS No. 944937-79-5) is a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its role as a building block in organic synthesis, coupled with its promising biological and electronic properties, ensures that it will remain an area of active research for years to come.